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Compound of Interest

Compound Name: 3,4,5-Trimethylbenzoic acid

Cat. No.: B091002

For Researchers, Scientists, and Drug Development Professionals
Introduction

3,4,5-Trimethylbenzoic acid (CAS No. 1076-88-6) is a substituted aromatic carboxylic acid
that serves as a versatile chemical intermediate.[1][2] Its structure, featuring a benzoic acid
core with three methyl groups at the 3, 4, and 5 positions, provides unique steric and electronic
properties that make it a valuable building block in the synthesis of a range of chemical entities,
including pharmaceuticals, agrochemicals, dyes, and specialty polymers.[2] The steric
hindrance provided by the trimethyl substitution can influence reaction selectivity and efficiency,
while the aromatic ring allows for various functionalization reactions.[2] This technical guide
provides a comprehensive overview of the properties, synthesis, and potential applications of
3,4,5-trimethylbenzoic acid as a chemical intermediate.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3,4,5-trimethylbenzoic acid is
presented in Table 1. These properties are essential for designing and executing chemical
reactions and for the purification of products.

Table 1. Chemical and Physical Properties of 3,4,5-Trimethylbenzoic Acid
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Property Value Source(s)
CAS Number 1076-88-6 [3]
Molecular Formula C10H1202 [3]
Molecular Weight 164.20 g/mol [3]
IUPAC Name 3,4,5-trimethylbenzoic acid [3]
Melting Point 105.65 °C (estimate) [4]
N ) 313 °C at 760 mmHg; 288.61
Boiling Point ) [1][4]
°C (estimate)
Density 1.088 g/cm3; 1.0670 (estimate)  [1][4]
Information not readily
available. Expected to have
Solubility low solubility in water and
higher solubility in organic
solvents.
pKa Data not readily available.
OWBVULKHVZHYPN-
InChl Key [3]
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Synthesis of 3,4,5-Trimethylbenzoic Acid

Detailed experimental protocols for the synthesis of 3,4,5-trimethylbenzoic acid are not widely
available in the reviewed literature. However, a plausible and common method for the synthesis
of benzoic acid derivatives is through the oxidation of the corresponding benzaldehyde. A
general procedure for such a transformation is provided below.

Proposed Synthetic Route: Oxidation of 3,4,5-
Trimethylbenzaldehyde

A likely synthetic pathway to 3,4,5-trimethylbenzoic acid is the oxidation of 3,4,5-
trimethylbenzaldehyde. This reaction can be carried out using various oxidizing agents.
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Proposed Synthesis of 3,4,5-Trimethylbenzoic Acid

Oxidizing Agent
(e.g., KMnO4, H202)

3,4,5-Trimethylbenzaldehyde

Oxidation

3,4,5-Trimethylbenzoic Acid

Click to download full resolution via product page

A plausible synthetic route to 3,4,5-trimethylbenzoic acid.

General Experimental Protocol: Oxidation of an
Aldehyde to a Carboxylic Acid

This protocol is a general method and would require optimization for the specific synthesis of
3,4,5-trimethylbenzoic acid.[5]

Materials:

e Aldehyde (e.g., 3,4,5-trimethylbenzaldehyde) (1.0 mmol)
¢ Potassium carbonate (K2COs3) (4.0 mmol)

¢ Dimethyl sulfoxide (DMSO) (5 mL)

e Water (1.0 mmol)

e 1N Hydrochloric acid (HCI)

o Ethyl acetate

¢ Saturated sodium chloride (brine) solution
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e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

To a reaction tube, add the aldehyde (1.0 mmol), potassium carbonate (4.0 mmol), and
dimethyl sulfoxide (2 mL).

e Add water (1.0 mmol) to the mixture.

 Stir the mixture in an open-air environment at 60°C. Monitor the reaction progress by thin-
layer chromatography.

e Upon completion, cool the reaction mixture to room temperature.

e Quench the reaction by adding 1N HCI (25 mL).

o Extract the product with ethyl acetate (3 x 25 mL).

o Combine the organic layers and wash with a saturated agueous NaCl solution.

o Dry the organic layer over anhydrous Naz2SOa, filter, and concentrate under reduced
pressure.

» Purify the crude product by flash column chromatography to obtain the pure carboxylic acid.

[5]

3,4,5-Trimethylbenzoic Acid as a Chemical
Intermediate

3,4,5-Trimethylbenzoic acid serves as a key building block for more complex molecules.[2] Its
carboxylic acid functional group can undergo a variety of reactions, such as esterification,
amidation, and conversion to an acid chloride, to introduce the 3,4,5-trimethylphenyl moiety
into a target structure.

Representative Application: Esterification

A common application of carboxylic acids in drug development and chemical synthesis is their
conversion to esters. The following is a general protocol for the esterification of a carboxylic

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.rsc.org/suppdata/ra/c3/c3ra00046j/c3ra00046j.pdf
https://www.benchchem.com/product/b091002?utm_src=pdf-body
https://www.benchchem.com/product/b091002?utm_src=pdf-body
https://www.a2bchem.com/1076-88-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

acid.

Esterification of 3,4,5-Trimethylbenzoic Acid

Alcohol (R-OH)

Acid Catalyst
(e.g., H2S04)

3,4,5-Trimethylbenzoic Acid
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A general workflow for the esterification of 3,4,5-trimethylbenzoic acid.

General Experimental Protocol: Fischer Esterification

Materials:

e 3,4,5-Trimethylbenzoic acid

e An alcohol (e.g., methanol, ethanol)

o A strong acid catalyst (e.g., concentrated sulfuric acid)

e An appropriate solvent (often the alcohol reactant in excess)

o Saturated sodium bicarbonate solution

e Brine solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b091002?utm_src=pdf-body-img
https://www.benchchem.com/product/b091002?utm_src=pdf-body
https://www.benchchem.com/product/b091002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Dissolve 3,4,5-trimethylbenzoic acid in an excess of the desired alcohol.
o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

o Heat the reaction mixture to reflux for several hours. Monitor the reaction by thin-layer
chromatography.

 After the reaction is complete, cool the mixture to room temperature.
» Remove the excess alcohol under reduced pressure.
» Dissolve the residue in an organic solvent such as ethyl acetate.

e Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude ester.

» Purify the crude product by distillation or column chromatography.

Spectroscopic Data

While comprehensive, authenticated spectral data for 3,4,5-trimethylbenzoic acid is not
widely published, some data can be found in spectral databases and from chemical suppliers.
A summary of available or expected spectral information is provided in Table 2.

Table 2: Spectroscopic Data for 3,4,5-Trimethylbenzoic Acid
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Technique Expected/Reported Data Source(s)

Aromatic protons (singlet or
two singlets), methyl protons

1H NMR _ _ General knowledge
(singlets), and a carboxylic

acid proton (broad singlet).

Aromatic carbons, methyl
carbons, and a carboxylic

13C NMR _ [3]
carbon. A 3C NMR spectrum is

available on PubChem.

Characteristic peaks for O-H
stretching of the carboxylic
acid (broad), C=0 stretching of
IR Spectroscopy ] ] General knowledge
the carboxylic acid, and C-H
stretching of the aromatic and

methyl groups.

Molecular ion peak
Mass Spectrometry corresponding to the molecular  [3]
weight (164.20 g/mol ).

Conclusion

3,4,5-Trimethylbenzoic acid is a valuable chemical intermediate with potential applications in
various fields of chemical synthesis. While detailed, published experimental protocols for its
synthesis and specific applications are not abundant, its chemical properties suggest that it can
be synthesized and utilized through standard organic chemistry methodologies. This guide
provides a foundational understanding of its properties and plausible synthetic and application
workflows to aid researchers and drug development professionals in its use. Further research
and publication of detailed experimental procedures would be beneficial to the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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